Cas no 1269292-59-2 (Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate
• CAS No: 1269292-59-2
• MF: C₁₁H₁₀BrN₃O₂
• MW: 296.120001316071
• CID: 3163831
• PubChem ID: 53429362
• Update Time: 2025-06-08

Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1269292-59-2
• ETHYL 5-BROMO-1-(PYRIDIN-4-YL)-1H-PYRAZOLE-4-CARBOXYLATE
• 5-Bromo-1-pyridin-4-yl-1H-pyrazole-4-carboxylic acid ethyl ester
• Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate

• Inchi： 1S/C11H10BrN3O2/c1-2-17-11(16)9-7-14-15(10(9)12)8-3-5-13-6-4-8/h3-7H,2H2,1H3
• InChI Key： XECFLUKHRCBUGC-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=NN1C1C=CN=CC=1

Computed Properties

• Exact Mass: 294.99564Da
• Monoisotopic Mass: 294.99564Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57Ų

Additional information on Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate

Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate (CAS No. 1269292-59-2): A Versatile Intermediate in Modern Pharmaceutical Research

Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate (CAS No. 1269292-59-2) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, combining a brominated pyrazole core with a pyridine substituent, make it an attractive building block for medicinal chemists exploring novel therapeutic agents.

The compound's molecular structure comprises a pyrazole ring substituted at the 5-position with a bromine atom, enhancing its reactivity and versatility in synthetic transformations. Additionally, the presence of an ethyl ester group at the 4-position of the pyrazole ring provides further functionalization possibilities, allowing for diverse derivatization strategies. This combination of structural elements positions Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate as a valuable asset in the development of small-molecule drugs targeting various biological pathways.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrazole derivatives due to their broad spectrum of biological activities. The bromine atom in this compound facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery to construct complex molecular architectures. These reactions enable the introduction of aryl or heteroaryl groups, expanding the chemical space for designing novel compounds with enhanced pharmacological properties.

Moreover, the pyridine moiety in Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate contributes to its interaction with biological targets. Pyridine derivatives are known for their ability to modulate enzyme activity and receptor binding, making them prevalent in many approved drugs. The specific positioning of the pyridine ring at the 4-position of the pyrazole core allows for optimal spatial orientation and electronic properties, which are critical for achieving high affinity and selectivity towards therapeutic targets.

Recent studies have highlighted the role of brominated heterocycles in medicinal chemistry, demonstrating their potential as scaffolds for drug development. The bromine atom in Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate serves as a handle for further functionalization, enabling the synthesis of diverse analogs through transition-metal-catalyzed reactions. These transformations have been instrumental in generating novel compounds with improved pharmacokinetic profiles and reduced toxicity.

The ethyl ester group at the 4-position of the pyrazole ring offers additional opportunities for chemical modification. Ester functionalities can be readily converted into other polar groups, such as carboxylic acids or amides, through hydrolysis or amidation reactions. This flexibility allows medicinal chemists to fine-tune the physicochemical properties of derived compounds, optimizing solubility, bioavailability, and metabolic stability.

In conclusion, Ethyl 5-bromo-1-(pyridin-4-YL)-1H-pyrazole-4-carboxylate (CAS No. 1269292-59-2) is a multifaceted intermediate with significant potential in pharmaceutical research. Its unique structural features enable diverse synthetic strategies and biological applications, making it a valuable tool for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in the development of next-generation therapeutics.